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Compound of Interest

Compound Name: 7-Hydroxy-4'-nitroisoflavone

Cat. No.: B092589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Hydroxy-4'-nitroisoflavone is a synthetic isoflavone derivative that has garnered interest in

various research fields, including pharmacology and drug discovery, due to its potential

biological activities. Proper preparation of stock solutions is a critical first step for accurate and

reproducible experimental results in cell culture, biochemical assays, and other research

applications. This document provides detailed application notes and protocols for the

preparation, storage, and handling of 7-Hydroxy-4'-nitroisoflavone stock solutions.

Compound Information
7-Hydroxy-4'-nitroisoflavone is a nitro-substituted derivative of the isoflavone core structure.

The presence of the nitro group can influence its physicochemical properties, including

solubility and stability.

Property Value Source

Molecular Formula C₁₅H₉NO₅ PubChem[1]

Molecular Weight 283.23 g/mol PubChem[1]

Appearance Typically a solid powder N/A

CAS Number 15485-80-0 PubChem[1]
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Solubility and Solvent Selection
While specific quantitative solubility data for 7-Hydroxy-4'-nitroisoflavone in various solvents

is not readily available in the public domain, isoflavones as a class are generally soluble in

organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Due to its polarity, 7-
Hydroxy-4'-nitroisoflavone is expected to have low solubility in aqueous solutions.

Recommended Solvent: High-purity, anhydrous Dimethyl Sulfoxide (DMSO) is the

recommended solvent for preparing high-concentration stock solutions of 7-Hydroxy-4'-
nitroisoflavone. DMSO is a versatile solvent that can dissolve a wide range of organic

compounds and is miscible with most aqueous-based cell culture media at low concentrations.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 7-Hydroxy-4'-
nitroisoflavone in DMSO. It is recommended to start with a small amount of the compound to

test its solubility before proceeding with larger quantities.

Materials:

7-Hydroxy-4'-nitroisoflavone powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Pre-weighing Preparation: Allow the container of 7-Hydroxy-4'-nitroisoflavone to

equilibrate to room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh a desired amount of 7-Hydroxy-4'-nitroisoflavone powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 2.83 mg of the compound.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 283.23 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 283.23 g/mol x 0.001 L = 0.00283 g = 2.83 mg

Dissolution:

Transfer the weighed powder to a sterile amber microcentrifuge tube or vial.

Add the calculated volume of anhydrous DMSO. For the example above, add 1 mL of

DMSO.

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved. If necessary,

gentle warming in a 37°C water bath for a short period can aid dissolution. Avoid

excessive heat, which may degrade the compound.

Sterilization (Optional): If the stock solution is intended for use in sterile cell culture

applications, it can be sterilized by filtering through a 0.22 µm syringe filter compatible with

DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes. This minimizes repeated freeze-thaw cycles and exposure to light.
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Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term storage.
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Workflow for Preparing 7-Hydroxy-4'-nitroisoflavone Stock Solution
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Caption: Workflow for preparing a stock solution of 7-Hydroxy-4'-nitroisoflavone.
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Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare

working solutions for treating cells in culture. It is crucial to ensure that the final concentration of

DMSO in the cell culture medium is non-toxic to the cells (typically ≤ 0.5%).

Materials:

10 mM 7-Hydroxy-4'-nitroisoflavone stock solution in DMSO

Sterile cell culture medium appropriate for the cell line

Sterile microcentrifuge tubes or conical tubes

Pipettes and sterile filter tips

Procedure:

Thawing the Stock Solution:

Remove an aliquot of the 10 mM stock solution from the freezer and thaw it at room

temperature.

Once thawed, briefly vortex the tube to ensure homogeneity.

Serial Dilution:

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentrations for your experiment.

Example for preparing a 100 µM working solution:

To prepare 1 mL of a 100 µM working solution from a 10 mM stock, you would perform a

1:100 dilution.

Add 10 µL of the 10 mM stock solution to 990 µL of cell culture medium.
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Mix well by gentle pipetting.

Prepare a vehicle control containing the same final concentration of DMSO as the highest

concentration of the compound used in the experiment.

Application to Cells:

Remove the existing medium from the cells and replace it with the medium containing the

desired concentrations of 7-Hydroxy-4'-nitroisoflavone or the vehicle control.

Incubate the cells for the desired experimental duration.
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Experimental Workflow for Cell-Based Assays
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Caption: A typical experimental workflow using the prepared stock solution.
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Stability and Storage
The stability of 7-Hydroxy-4'-nitroisoflavone in solution has not been extensively studied.

However, general guidelines for storing compounds in DMSO should be followed to minimize

degradation:

Long-term Storage: For long-term storage, aliquots of the stock solution should be kept at

-20°C or, preferably, -80°C.

Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles as this can lead to

compound degradation and precipitation. Aliquoting into single-use volumes is highly

recommended.

Light Sensitivity: Isoflavones can be light-sensitive. Store stock solutions in amber or light-

blocking containers and protect them from direct light exposure.

Working Solutions: Working solutions prepared in aqueous media are generally less stable

than the DMSO stock solution and should be prepared fresh for each experiment. Do not

store working solutions for extended periods.

DMSO Hygroscopicity: DMSO is hygroscopic and will readily absorb water from the

atmosphere. Ensure that the DMSO used is anhydrous and that stock solution containers

are tightly sealed to prevent moisture absorption, which can affect compound stability.

Studies have shown that the presence of water can be a more significant factor in compound

degradation than oxygen[2].

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling 7-Hydroxy-4'-nitroisoflavone powder and its solutions.

Handle the powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Disclaimer: This document is intended for informational purposes only and is based on general

laboratory practices for similar compounds. Researchers should always perform their own
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validation and optimization for their specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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